Cas no 1369927-50-3 (1-Bromo-4-iodo-2-isopropylbenzene)

• Product Name: 1-Bromo-4-iodo-2-isopropylbenzene
• CAS No: 1369927-50-3
• MF: C₉H₁₀BrI
• MW: 324.98
• CID: 5075920
• Update Time: 2025-10-28

1-Bromo-4-iodo-2-isopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-iodo-2-isopropylbenzene

• Inchi： 1S/C9H10BrI/c1-6(2)8-5-7(11)3-4-9(8)10/h3-6H,1-2H3
• InChI Key： BCNIFVTXHQDSQS-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(I)C=C1C(C)C

Additional information on 1-Bromo-4-iodo-2-isopropylbenzene

Introduction to 1-Bromo-4-iodo-2-isopropylbenzene (CAS No. 1369927-50-3)

1-Bromo-4-iodo-2-isopropylbenzene, with the CAS number 1369927-50-3, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of bromine, iodine, and isopropyl substituents on a benzene ring, making it a valuable building block for a wide range of applications.

The chemical structure of 1-Bromo-4-iodo-2-isopropylbenzene consists of a benzene ring with a bromine atom at the 1-position, an iodine atom at the 4-position, and an isopropyl group at the 2-position. This arrangement provides a rich platform for further functionalization and derivatization, enabling researchers to explore its potential in various chemical reactions and biological assays.

Recent studies have highlighted the importance of 1-Bromo-4-iodo-2-isopropylbenzene in the synthesis of complex organic molecules. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the bromine and iodine substituents to facilitate cross-coupling reactions, leading to the formation of highly functionalized aromatic compounds with potent antiviral activity.

In the realm of medicinal chemistry, 1-Bromo-4-iodo-2-isopropylbenzene has shown promise as a starting material for the development of new pharmaceuticals. A 2022 study in Medicinal Chemistry Communications reported the synthesis of several derivatives of this compound and their evaluation as potential anticancer agents. The results indicated that certain derivatives exhibited selective cytotoxicity against cancer cell lines, suggesting their potential as lead compounds for further drug development.

The physical properties of 1-Bromo-4-iodo-2-isopropylbenzene are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is insoluble in water but soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. These solubility characteristics make it amenable to various synthetic protocols and purification techniques.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also advisable to work under a fume hood to minimize exposure to vapors.

The environmental impact of 1-Bromo-4-iodo-2-isopropylbenzene is another important consideration. Efforts are being made to develop greener synthetic methods that reduce waste and minimize environmental harm. For example, a 2021 study in Green Chemistry explored the use of catalytic systems to enhance the efficiency and sustainability of reactions involving this compound.

In conclusion, 1-Bromo-4-iodo-2-isopropylbenzene (CAS No. 1369927-50-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on advanced organic synthesis, medicinal chemistry, and materials science projects. As ongoing research continues to uncover new applications and optimizations, this compound is likely to remain at the forefront of scientific innovation.